Cas no 2228672-97-5 (2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol
• CAS No: 2228672-97-5
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6371043
• PubChem ID: 165781098
• Update Time: 2025-06-26

2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol
• 2228672-97-5
• EN300-1788089

• Inchi： 1S/C9H20N2O2/c10-7-9(8-12)1-2-11-3-5-13-6-4-11/h9,12H,1-8,10H2
• InChI Key： HKJUSINUVZLCRJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(CO)CN

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol

Comprehensive Overview of 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol (CAS No. 2228672-97-5)

2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol (CAS No. 2228672-97-5) is a versatile organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound features a unique molecular structure combining an aminomethyl group and a morpholin-4-yl moiety, making it a valuable intermediate for drug development. Its butan-1-ol backbone further enhances its solubility and reactivity, which is critical for optimizing pharmacokinetic properties in medicinal chemistry.

In recent years, the demand for 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol has surged due to its potential role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to modulate neurotransmitter pathways, which aligns with the growing focus on neurological disorders such as Alzheimer's and Parkinson's diseases. The compound's morpholine ring is a key pharmacophore, often explored in kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, two hot topics in modern drug discovery.

From a synthetic chemistry perspective, CAS No. 2228672-97-5 is frequently discussed in forums and publications related to heterocyclic compound synthesis. Its aminomethyl functionality allows for facile derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability makes it a favorite among chemists working on fragment-based drug design, a trending approach in precision medicine.

Environmental and green chemistry advocates also highlight the compound's potential for sustainable synthesis routes. With increasing searches for eco-friendly chemical processes, 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol has been studied in catalytic reactions that minimize waste, aligning with green chemistry principles. This aspect resonates with industries aiming to reduce their carbon footprint while maintaining high-yield production.

Analytical challenges surrounding this compound, such as HPLC purification and spectroscopic characterization, are frequently queried in scientific communities. Advanced techniques like LC-MS and NMR spectroscopy are essential for quality control, given the compound's complex stereochemistry. These discussions often intersect with broader interests in analytical method development, a critical area for regulatory compliance in pharmaceuticals.

In summary, 2-(aminomethyl)-4-(morpholin-4-yl)butan-1-ol (CAS No. 2228672-97-5) represents a multifaceted tool for researchers. Its applications span drug discovery, catalysis, and material science, reflecting its adaptability to contemporary scientific challenges. As interest grows in personalized medicine and sustainable chemistry, this compound is poised to remain a focal point in interdisciplinary research.